![molecular formula C7H6N4O3 B2430032 6-Methoxy[1,2,4]triazolo[4,3-b]pyridazine-3-carboxylic acid CAS No. 1542126-29-3](/img/structure/B2430032.png)
6-Methoxy[1,2,4]triazolo[4,3-b]pyridazine-3-carboxylic acid
Overview
Description
6-Methoxy[1,2,4]triazolo[4,3-b]pyridazine-3-carboxylic acid is a chemical compound that has shown potential in various scientific research applications.
Scientific Research Applications
Synthesis and Biological Properties
- A range of 6-substituted-[1,2,4]triazolo[4,3-b]pyridazine derivatives were synthesized, including 6-methoxy variants, though they did not exhibit hypotensive or antihypertensive effects (Kosáry et al., 1983).
- Novel ring systems incorporating 6-methoxy[1,2,4]triazolo[4,3-b]pyridazine were prepared, one of which showed a positive inotropic effect, indicating potential application in cardiovascular treatments (Kosáry et al., 1986).
Antiproliferative Activity
- Compounds with a 6-methoxy[1,2,4]triazolo[4,3-b]pyridazine scaffold demonstrated significant antiproliferative activity against various cancer cell lines, suggesting potential as anticancer agents (Xu et al., 2016).
Structural and Chemical Analysis
- Structural characterization and analysis of 6-methoxy[1,2,4]triazolo[4,3-b]pyridazine derivatives were conducted, providing insight into their molecular properties and potential applications in medicinal chemistry (Sallam et al., 2021a), (Sallam et al., 2021b).
Antiviral Properties
- Some derivatives of 6-methoxy[1,2,4]triazolo[4,3-b]pyridazine displayed notable antiviral activity against hepatitis A virus, suggesting potential for development into antiviral drugs (Shamroukh & Ali, 2008).
Methodological Advancements
- Improved synthesis methods for 6-methoxy[1,2,4]triazolo[4,3-b]pyridazines were developed, enabling more efficient production and potential for broader applications (Lieberman & Albright, 1988).
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyridazine and pyridazinone derivatives, have been shown to interact with a range of biological targets .
Mode of Action
Similar compounds have been shown to exhibit a wide range of pharmacological activities, including antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities .
Biochemical Pathways
Similar compounds have been shown to interact with a variety of biochemical pathways, leading to a wide range of physiological effects .
Result of Action
Similar compounds have been shown to exhibit a wide range of pharmacological activities .
properties
IUPAC Name |
6-methoxy-[1,2,4]triazolo[4,3-b]pyridazine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N4O3/c1-14-5-3-2-4-8-9-6(7(12)13)11(4)10-5/h2-3H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXYXVCAUFRBZJS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C(=NN=C2C(=O)O)C=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-oxo-N-(2-phenoxyphenyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide](/img/structure/B2429949.png)
![7-chloro-8-[1-(methylsulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]-2,3-dihydro[1,4]dioxino[2,3-g]quinoline](/img/structure/B2429953.png)
![N-(2,4-dimethoxybenzyl)-6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide](/img/structure/B2429955.png)
![1,3,9-trimethyl-7-phenethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione](/img/structure/B2429960.png)
![2-[2-(Methylsulfanyl)pyrimidin-5-YL]ethan-1-amine](/img/structure/B2429961.png)
![4-ethoxy-3,5-dimethyl-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide](/img/structure/B2429963.png)
![3-(3,3-dimethyl-2-oxobutyl)-1,6,7-trimethyloxazolo[2,3-f]purine-2,4(1H,3H)-dione](/img/structure/B2429968.png)
